Cas no 861206-39-5 (1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a heterocyclic compound featuring a triazolone core substituted with chlorophenyl, dimethoxyphenyl, and methyl groups. Its structural complexity imparts potential utility in pharmaceutical and agrochemical research, particularly as a precursor or intermediate in the synthesis of biologically active molecules. The presence of electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its reactivity, enabling selective modifications for targeted applications. The compound's stability under standard conditions and well-defined synthetic route make it a reliable candidate for further derivatization. Its molecular framework suggests possible interactions with enzymes or receptors, warranting investigation in medicinal chemistry or crop protection studies.
1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one structure
861206-39-5 structure
Product Name:1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:861206-39-5
MF:C18H18ClN3O3
MW:359.806823253632
CID:6628557
PubChem ID:3708444
Update Time:2025-05-23

1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-5-methyl-1,2,4-triazol-3-one
    • 861206-39-5
    • 1W-0891
    • AKOS005084054
    • 2-(4-chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 1-[(4-chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
    • Inchi: 1S/C18H18ClN3O3/c1-12-20-21(11-13-4-6-14(19)7-5-13)18(23)22(12)16-9-8-15(24-2)10-17(16)25-3/h4-10H,11H2,1-3H3
    • InChI Key: QZQHNFJQCPHERA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C(N(C2C=CC(=CC=2OC)OC)C(C)=N1)=O

Computed Properties

  • Exact Mass: 359.1036691g/mol
  • Monoisotopic Mass: 359.1036691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.4Ų

1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634215-1mg
2-(4-Chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
861206-39-5 98%
1mg
¥499.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634215-2mg
2-(4-Chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
861206-39-5 98%
2mg
¥536.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1634215-5mg
2-(4-Chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
861206-39-5 98%
5mg
¥617.00 2024-07-28

Additional information on 1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

The compound 1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No: 861206-39-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of triazolones, which are known for their versatile applications in drug design and chemical synthesis.

Recent studies have highlighted the unique structural features of this compound, particularly its triazole ring system, which plays a crucial role in its biological activity and chemical reactivity. The presence of the chlorophenyl group and the dimethoxyphenyl group introduces significant electronic and steric effects, making this compound an attractive candidate for various applications.

One of the most promising areas of research involving this compound is its potential as a bioisostere in drug design. By replacing certain functional groups with structurally similar moieties, researchers have demonstrated that this compound can exhibit enhanced pharmacokinetic properties while maintaining or improving bioactivity.

Moreover, the triazole ring system in this compound has been shown to possess excellent stability under physiological conditions, making it ideal for use in long-term therapeutic applications. Recent advancements in synthetic methodologies have also enabled the scalable production of this compound, further enhancing its potential for industrial applications.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets, such as protein kinases and G-protein coupled receptors (GPCRs). This selectivity is attributed to its unique three-dimensional conformation, which allows for precise interactions with target proteins.

Another area of interest is the use of this compound as a building block in supramolecular chemistry. Its ability to form stable hydrogen bonds and π–π interactions makes it a valuable component in the construction of complex molecular architectures.

Recent studies have also explored the use of this compound in nanotechnology, where it has been employed as a stabilizing agent for nanoparticles. Its ability to prevent aggregation and enhance dispersion properties has opened new avenues for its application in drug delivery systems and imaging technologies.

In conclusion, 1-[(4-Chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No: 861206-39-5) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structural features and versatile reactivity make it a valuable tool for researchers in both academia and industry.

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